![molecular formula C6H5N3 B1603340 Pyrazolo[1,5-b]pyridazine CAS No. 35731-27-2](/img/structure/B1603340.png)
Pyrazolo[1,5-b]pyridazine
Overview
Description
Pyrazolo[1,5-b]pyridazine is a heterocyclic compound with a fused pyrazole and pyridazine ring system. It exhibits interesting properties and has been studied for various applications, including optical materials and biological interactions .
Synthesis Analysis
The synthesis of Pyrazolo[1,5-b]pyridazine involves the combination of appropriate precursors under specific conditions. While I don’t have specific synthetic details for this compound, researchers have explored greener and more efficient methods for its preparation .
Molecular Structure Analysis
The molecular structure of Pyrazolo[1,5-b]pyridazine consists of a pyrazole ring fused with a pyridazine ring. The arrangement of atoms and their connectivity determines its properties and reactivity .
Chemical Reactions Analysis
Pyrazolo[1,5-b]pyridazine can participate in various chemical reactions, such as nucleophilic substitutions, cyclizations, and functional group transformations. These reactions can modify its structure and lead to derivatives with different properties .
Physical And Chemical Properties Analysis
Mechanism of Action
properties
IUPAC Name |
pyrazolo[1,5-b]pyridazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5N3/c1-2-6-3-5-8-9(6)7-4-1/h1-5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CXHVEWNQMCXEGM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=CC=NN2N=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20631678 |
Source
|
| Record name | Pyrazolo[1,5-b]pyridazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20631678 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
119.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Pyrazolo[1,5-b]pyridazine | |
CAS RN |
35731-27-2 |
Source
|
| Record name | Pyrazolo[1,5-b]pyridazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20631678 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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